Cas no 284668-70-8 (N-(3,4-Dimethylphenyl)-3-methylbenzamide)

N-(3,4-Dimethylphenyl)-3-methylbenzamide structure
284668-70-8 structure
Product Name:N-(3,4-Dimethylphenyl)-3-methylbenzamide
CAS No:284668-70-8
MF:C16H17NO
MW:239.312284231186
CID:2619866
PubChem ID:576970
Update Time:2025-04-21

N-(3,4-Dimethylphenyl)-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,4-Dimethylphenyl)-3-methylbenzamide
    • 284668-70-8
    • Cambridge id 5345962
    • N-(3,4-Dimethylphenyl)-3-methylbenzamide #
    • starbld0004458
    • Benzamide, 3-methyl-N-(3,4-dimethylphenyl)-
    • AB00081769-01
    • N-(3,4-DIMETHYL-PHENYL)-3-METHYL-BENZAMIDE
    • SCHEMBL15006333
    • STK089699
    • 3-Methyl-N-(3,4-dimethylphenyl)benzamide
    • AKOS002960812
    • AN-652/11165279
    • NLVDLHCAQOOWCC-UHFFFAOYSA-N
    • CCG-735
    • Inchi: 1S/C16H17NO/c1-11-5-4-6-14(9-11)16(18)17-15-8-7-12(2)13(3)10-15/h4-10H,1-3H3,(H,17,18)
    • InChI Key: NLVDLHCAQOOWCC-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC(C)=C1)NC1C=CC(C)=C(C)C=1

Computed Properties

  • Exact Mass: 239.131014166g/mol
  • Monoisotopic Mass: 239.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 29.1Ų
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